Cas no 2229220-58-8 (1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229220-58-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6164860
• PubChem ID: 165838032
• Update Time: 2025-06-09

1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile
• 2229220-58-8
• EN300-1999470

• Inchi： 1S/C10H15NO3/c1-3-13-9(14-4-2)10(7-11)5-8(12)6-10/h9H,3-6H2,1-2H3
• InChI Key： PRIHWWYWPZRBHC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C#N)CC(C1)=O)OCC

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.3Ų

Additional information on 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 2229220-58-8 and Product Name: 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile

Compound with the CAS number 2229220-58-8 and the product name 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the synthesis of novel therapeutic agents and fine chemicals. The presence of a cyano group and diethoxymethyl substituents in its molecular structure imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

The structural motif of 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile consists of a cyclobutane ring with an integrated nitrile functionality at the 1-position and diethoxymethyl groups at the 3-position. This configuration not only enhances its utility as a synthetic building block but also opens up possibilities for exploring its pharmacological properties. The cyclobutane ring, known for its rigidity and stability, provides a stable scaffold for further derivatization, while the nitrile group serves as a versatile handle for subsequent chemical modifications.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their diverse biological activities. Studies have demonstrated that cyclobutane derivatives exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The nitrile group in 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile is particularly noteworthy, as it can undergo hydrolysis to form carboxylic acids or reduction to form amides, providing multiple pathways for functionalization.

Recent research has highlighted the importance of 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile in the development of novel drug candidates. For instance, researchers have utilized this compound as a key intermediate in the synthesis of cyclobutane-based heterocycles, which have shown promising activity against various diseases. The diethoxymethyl groups present in the molecule allow for selective removal or transformation, enabling the construction of complex molecular architectures with tailored biological properties.

The compound's reactivity also makes it an attractive candidate for exploring new synthetic methodologies. Transition-metal-catalyzed reactions, such as cross-coupling and cyclization processes, have been effectively employed to modify the structure of 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile. These reactions not only enhance the compound's diversity but also contribute to the development of more efficient synthetic routes in pharmaceutical chemistry.

Moreover, the potential applications of 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile extend beyond pharmaceuticals. In agrochemical research, derivatives of this compound have been investigated for their herbicidal and pesticidal properties. The unique combination of functional groups in its structure allows for interactions with biological targets in plants and pests, making it a promising candidate for developing environmentally friendly crop protection agents.

The synthesis of 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile involves multi-step organic transformations that highlight its synthetic utility. Starting from readily available precursors, such as cyclobutanone derivatives, the introduction of diethoxy methyl groups and subsequent functionalization at the 1-position via nitrile formation are key steps in its preparation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed reactions, have been employed to achieve high yields and purity levels.

As research continues to evolve, the applications of 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile are expected to expand further. Innovations in computational chemistry and artificial intelligence are enabling researchers to predict new derivatives with enhanced properties more efficiently. This interdisciplinary approach is accelerating the discovery of novel compounds with therapeutic potential.

In conclusion, 1-(diethoxymethyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229220-58-8) stands out as a versatile intermediate with significant implications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As ongoing research uncovers new applications and methodologies for this compound, its importance in advancing chemical science is poised to grow even further.